Cas no 2383598-11-4 (2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid)

• Product Name: 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid
• CAS No: 2383598-11-4
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 5856893
• PubChem ID: 165878515
• Update Time: 2025-06-10

2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid
• EN300-1695602
• 2383598-11-4

• Inchi： 1S/C8H8BrNO3/c1-4-3-5(9)6(10(4)2)7(11)8(12)13/h3H,1-2H3,(H,12,13)
• InChI Key： PZUKXAIMSUFBIT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N(C)C=1C(C(=O)O)=O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid

Introduction to 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid (CAS No. 2383598-11-4)

2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid, identified by its Chemical Abstracts Service (CAS) number 2383598-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both bromine and methyl substituents in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further functionalization.

The molecular structure of 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid consists of a pyrrole ring substituted with a bromine atom at the 3-position and two methyl groups at the 1-position. The 2-oxoacetic acid moiety, also known as alpha-ketoacid, introduces a carboxylic acid group adjacent to a carbonyl group, which is highly reactive in various chemical transformations. This structural feature makes the compound particularly useful in the synthesis of more complex molecules, including heterocyclic compounds and pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrole derivatives due to their ability to interact with biological targets such as enzymes and receptors. The bromine substituent in 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in drug discovery to construct complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Pyrrole derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer treatments. The specific arrangement of substituents in 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid may confer unique biological activities that make it a valuable scaffold for drug design. For instance, modifications at the 3-bromo position could lead to the introduction of new pharmacophores that enhance binding affinity to target proteins.

Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry due to their structural versatility and biological relevance. Researchers have been exploring synthetic strategies to access novel pyrrole-based compounds with improved pharmacokinetic properties. The ease with which 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid can be modified makes it an attractive building block for such endeavors. For example, it can be used to synthesize analogs that exhibit enhanced solubility or metabolic stability.

The role of alpha-ketoacids in medicinal chemistry cannot be overstated. These compounds are versatile intermediates that can undergo a wide range of reactions, including condensation reactions with amino acids to form peptides or cyclization reactions to produce heterocyclic frameworks. The presence of both carboxylic and carbonyl groups in 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid allows for multiple synthetic pathways, making it a versatile precursor for constructing complex molecules.

In addition to its synthetic utility, 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid has potential applications in materials science and industrial chemistry. Pyrrole derivatives are known for their electronic properties and have been used in the development of organic semiconductors and conductive polymers. The bromine substituent can be leveraged for further functionalization via metal-catalyzed reactions, enabling the creation of materials with tailored properties.

The growing interest in sustainable chemistry has also spurred research into greener synthetic methods for accessing pyrrole derivatives like 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yI)-2 oxoacetic acid. Catalytic processes that minimize waste and energy consumption are being actively explored. For instance, transition-metal-catalyzed cross-coupling reactions offer efficient ways to introduce new substituents without generating significant byproducts.

Future directions in the study of 2-(3-bromo-l ,5-dimethyl-l H-pyrrol - 2 - yl) - 2 oxoacetic acid may include exploring its role as a lead compound in drug discovery programs. High-throughput screening (HTS) techniques combined with computational modeling could accelerate the identification of biologically active derivatives. Additionally, structural modifications aimed at improving bioavailability and reducing off-target effects will be crucial steps toward developing therapeutic agents based on this scaffold.

The compound's unique structural features also make it an interesting candidate for studying enzyme inhibition mechanisms. Pyrrole derivatives have been shown to interact with enzymes such as cytochrome P450s and kinase enzymes due to their ability to mimic natural substrates or bind into specific pockets within the enzyme active site. Understanding these interactions at a molecular level could provide insights into developing more effective inhibitors.

In conclusion, 2383598 - 11 - 4 represents a promising chemical entity with broad applications across pharmaceuticals , materials science , and industrial chemistry . Its reactivity , structural versatility , and potential biological activities make it an attractive subject for further research . As synthetic methodologies continue to evolve , we can expect more innovative uses for this compound and its derivatives .